3,6-Dibromopyrazin-2-amine
Cat. No. B1394299
M. Wt: 252.89 g/mol
InChI Key: ZEDFFSRZLCREEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08012983B2
Procedure details
Bromoacetaldehyde diethyl acetal (49 mL, 326 mmol) and 48% hydrobromic acid is heated to reflux for 1.5 h, then poured into propan-2-ol (600 mL) and quenched with NaHCO3. After filtering, 3,6-dibromopyrazin-2-yl amine (41.34 g, 163 mmol) is added to the solution and heated at reflux overnight. The reaction is cooled and solvents removed in vacuo, followed by addition of aq. NaHCO3 and extraction with EtOAc. The organic phase is dried over anhydrous MgSO4, filtered, and concentrated in vacuo to afford a brown solid. 1H NMR (250 MHz, CDCl3) δ(ppm) 7.86 (s, 1H), 7.93-7.94 (d, 1H), 7.98-7.99 (d, 1H); m/z (APCI) 278 (M+H)+; m.p 132-135° C.
Identifiers
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REACTION_CXSMILES
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C(O[CH:4](OCC)[CH2:5][Br:6])C.Br.[Br:11][C:12]1[C:13]([NH2:19])=[N:14][C:15](Br)=[CH:16][N:17]=1>CC(O)C>[Br:11][C:12]1[N:17]2[CH:16]=[CH:15][N:14]=[C:4]2[C:5]([Br:6])=[N:19][CH:13]=1
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Inputs
Step One
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Name
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|
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Quantity
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49 mL
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Type
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reactant
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|
Smiles
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C(C)OC(CBr)OCC
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Br
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Step Two
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Name
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Quantity
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41.34 g
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Type
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reactant
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Smiles
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BrC=1C(=NC(=CN1)Br)N
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Step Three
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Name
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|
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Quantity
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600 mL
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Type
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solvent
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Smiles
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CC(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 1.5 h
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Duration
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1.5 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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quenched with NaHCO3
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FILTRATION
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Type
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FILTRATION
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|
Details
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After filtering
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux overnight
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Duration
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8 (± 8) h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction is cooled
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CUSTOM
|
Type
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CUSTOM
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|
Details
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solvents removed in vacuo
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ADDITION
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Type
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ADDITION
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Details
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followed by addition of aq. NaHCO3 and extraction with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase is dried over anhydrous MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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to afford a brown solid
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CUSTOM
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Type
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CUSTOM
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|
Details
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m.p 132-135° C.
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Outcomes
Product
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Name
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Type
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Smiles
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BrC1=CN=C(C=2N1C=CN2)Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
